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Compound of Interest

Compound Name: CRT0066101 dihydrochloride

Cat. No.: B606814

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
CRT0066101 dihydrochloride, a potent, orally active inhibitor of the protein kinase D (PKD)
family.[1] Adherence to these protocols is essential to ensure personal safety and maintain a
secure laboratory environment. This material should be treated as hazardous until more
comprehensive toxicological data is available.[2]

Hazard Identification and Immediate Precautions

CRT0066101 dihydrochloride is classified as harmful if swallowed.[3] The primary routes of
exposure to assess are ingestion, inhalation, and direct contact with skin and eyes.[2][4]
Standard good laboratory hygiene practices should be strictly followed, including washing
hands thoroughly before breaks and at the conclusion of work.[3] Eating, drinking, and smoking
are strictly prohibited in areas where this compound is handled.[3]

Personal Protective Equipment (PPE) Protocol

A thorough hazard assessment for each specific experimental procedure is mandatory to
determine the appropriate level of personal protective equipment.[4][5] The following table
summarizes the recommended PPE for handling CRT0066101 dihydrochloride in various
laboratory scenarios.
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Scenario

Required PPE

Rationale

Handling Solid Compound
(Weighing, Aliquoting)

- Disposable Nitrile Gloves
(double-gloving
recommended)- Safety
Glasses with Side Shields or
Safety Goggles- Lab Coat-

Long Pants- Closed-toe Shoes

To prevent skin contact with
the solid compound and
protect eyes from airborne

particles.

Preparing Stock Solutions
(e.g., in DMSO)

- Disposable Nitrile Gloves
(double-gloving
recommended)- Chemical
Splash Goggles- Lab Coat-
Face Shield (if splash potential
exists)- Long Pants- Closed-

toe Shoes

To protect against splashes of
the chemical dissolved in
organic solvents.[5][6] Safety
glasses alone do not offer
adequate protection from

chemical splashes.[5]

Cell Culture and In Vitro

Assays

- Disposable Nitrile Gloves-
Safety Glasses with Side
Shields- Lab Coat- Long

Pants- Closed-toe Shoes

Standard PPE for cell culture
work to prevent contamination

and incidental exposure.

In Vivo Administration (e.g.,

Oral Gavage)

- Disposable Nitrile Gloves-
Safety Glasses with Side
Shields or Goggles- Lab Coat-

Long Pants- Closed-toe Shoes

To protect against accidental
exposure during animal
handling and substance

administration.

Waste Disposal

- Disposable Nitrile Gloves-
Safety Glasses with Side
Shields or Goggles- Lab Coat-

Long Pants- Closed-toe Shoes

To safely handle contaminated

materials and chemical waste.

Experimental Protocols

Preparation of Stock Solutions

CRT0066101 dihydrochloride is a crystalline solid.[2] Stock solutions can be prepared as

follows:
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» Using Organic Solvents: The compound is soluble in DMSO (approximately 3 mg/mL) and
dimethylformamide (DMF) (approximately 0.1 mg/mL).[2] To prepare a stock solution,
dissolve the solid in the chosen solvent, purging with an inert gas.[2]

e Using Aqueous Buffers: CRT0066101 dihydrochloride has limited solubility in aqueous
buffers.[2] For enhanced solubility in aqueous solutions, first dissolve the compound in
DMSO and then dilute with the aqueous buffer of choice.[2] A 1:3 solution of DMSO:PBS (pH
7.2) can achieve a solubility of approximately 0.25 mg/mL.[2] It is not recommended to store
agueous solutions for more than one day.[2]

Safe Handling and Disposal Workflow

The following diagram outlines the procedural workflow for the safe handling and disposal of
CRT0066101 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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